1-[[1-(1-Benzofuran-3-ylmethyl)pyrrolidin-2-yl]methyl]imidazole

• IUPAC Name: 1-[[1-(1-benzofuran-3-ylmethyl)pyrrolidin-2-yl]methyl]imidazole
• InChI: InChI=1S/C17H19N3O/c1-2-6-17-16(5-1)14(12-21-17)10-20-8-3-4-15(20)11-19-9-7-18-13-19/h1-2,5-7,9,12-13,15H,3-4,8,10-11H2
• InChI Key: QLGBKBAQZLCVCL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)CC2=COC3=CC=CC=C32)CN4C=CN=C4
• Molecular Formula: C17H19N3O
• Molecular Weight: 281.35 g/mol

Description

1-[[1-(1-Benzofuran-3-ylmethyl)pyrrolidin-2-yl]methyl]imidazole is a chemical compound that belongs to the class of imidazole derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology.

Scientific Research Applications

1-[[1-(1-Benzofuran-3-ylmethyl)pyrrolidin-2-yl]methyl]imidazole has been used extensively in scientific research due to its potential applications in the fields of neuroscience and pharmacology. It has been shown to have a high affinity for certain receptor subtypes, particularly the alpha-2 adrenergic receptor. This makes it a useful tool for studying the underlying mechanisms of neurotransmitter signaling and receptor function.

Mechanism of Action

The mechanism of action of 1-[[1-(1-Benzofuran-3-ylmethyl)pyrrolidin-2-yl]methyl]imidazole is complex and involves multiple pathways. It has been shown to modulate the activity of various neurotransmitter systems, including dopamine, norepinephrine, and serotonin. It also has an affinity for certain ion channels, particularly those involved in calcium signaling. These effects contribute to its overall pharmacological profile and make it a useful tool for studying the underlying mechanisms of neurotransmitter signaling and receptor function.
Biochemical and Physiological Effects:
1-[[1-(1-Benzofuran-3-ylmethyl)pyrrolidin-2-yl]methyl]imidazole has been shown to have a number of biochemical and physiological effects. It has been shown to modulate the release of certain neurotransmitters, particularly dopamine and norepinephrine. It also has an effect on calcium signaling, which can have downstream effects on cellular processes such as gene expression and protein synthesis. These effects contribute to its overall pharmacological profile and make it a useful tool for studying the underlying mechanisms of neurotransmitter signaling and receptor function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[[1-(1-Benzofuran-3-ylmethyl)pyrrolidin-2-yl]methyl]imidazole is its high affinity for certain receptor subtypes, particularly the alpha-2 adrenergic receptor. This makes it a useful tool for studying the underlying mechanisms of neurotransmitter signaling and receptor function. However, there are also some limitations to its use in lab experiments, particularly in vivo studies. Its relatively low solubility and moderate stability can make it difficult to administer and study in living organisms.

Future Directions

There are a number of potential future directions for research on 1-[[1-(1-Benzofuran-3-ylmethyl)pyrrolidin-2-yl]methyl]imidazole. One area of interest is its potential use as a therapeutic agent in the treatment of certain neurological and psychiatric disorders. Its high affinity for certain receptor subtypes, particularly the alpha-2 adrenergic receptor, makes it a potential target for drug development. Another area of interest is its use in the development of new imaging techniques for studying the brain. Its ability to modulate neurotransmitter signaling and receptor function could make it a useful tool for studying brain function and dysfunction in vivo. Finally, further research is needed to better understand the underlying mechanisms of its pharmacological effects, particularly its effects on calcium signaling and gene expression.

Synthesis Methods

The synthesis of 1-[[1-(1-Benzofuran-3-ylmethyl)pyrrolidin-2-yl]methyl]imidazole involves a multi-step process that requires specialized equipment and expertise. The first step involves the preparation of 1-(1-Benzofuran-3-ylmethyl)pyrrolidine, which is then reacted with imidazole to form the final product. The overall yield of the synthesis process is moderate, with a purity of over 95%.